![molecular formula C5H10O2 B6176431 rac-[(1R,2R)-2-(hydroxymethyl)cyclopropyl]methanol, trans CAS No. 2345-75-7](/img/no-structure.png)
rac-[(1R,2R)-2-(hydroxymethyl)cyclopropyl]methanol, trans
Overview
Description
Rac-(1R,2R)-2-(hydroxymethyl)cyclopropylmethanol, trans (Rac-HMCP) is a chiral cyclopropylmethanol derivative with a wide range of applications in organic synthesis and biochemistry. It is a versatile reagent that can be used in a variety of ways to synthesize a variety of compounds, including chiral alcohols, amines, and other functional groups. Rac-HMCP has been used in the synthesis of chiral drugs, the study of chiral recognition, and the development of new catalytic asymmetric reactions. In addition, Rac-HMCP has been used to investigate the mechanism of action of enzymes and the biochemical and physiological effects of drugs.
Scientific Research Applications
Rac-[(1R,2R)-2-(hydroxymethyl)cyclopropyl]methanol, trans has been used in a variety of scientific research applications. It has been used in the synthesis of chiral drugs, the study of chiral recognition, and the development of new catalytic asymmetric reactions. This compound has been used to investigate the mechanism of action of enzymes, and to study the biochemical and physiological effects of drugs. This compound has also been used in the synthesis of polymers, the study of enantioselective catalysis, and the development of new catalysts.
Mechanism of Action
Rac-[(1R,2R)-2-(hydroxymethyl)cyclopropyl]methanol, trans is a chiral cyclopropylmethanol derivative that has a wide range of applications in organic synthesis and biochemistry. The mechanism of action of this compound is not fully understood, but it is believed to act as a chiral template for the formation of chiral products. This compound is believed to interact with the substrate and catalyze the formation of a chiral product.
Biochemical and Physiological Effects
This compound has been studied for its biochemical and physiological effects. It has been shown to have an inhibitory effect on the activity of certain enzymes, and to have an effect on the metabolism of certain drugs. This compound has also been shown to have an effect on the expression of certain genes. In addition, this compound has been studied for its effect on the immune system, and it has been shown to have an inhibitory effect on the production of certain cytokines.
Advantages and Limitations for Lab Experiments
Rac-[(1R,2R)-2-(hydroxymethyl)cyclopropyl]methanol, trans is a versatile reagent that can be used in a variety of ways to synthesize a variety of compounds. It has the advantage of being easily accessible and relatively inexpensive. However, this compound is not soluble in water and must be used in an organic solvent. It is also toxic and should be handled with care.
Future Directions
Rac-[(1R,2R)-2-(hydroxymethyl)cyclopropyl]methanol, trans has a wide range of applications in organic synthesis and biochemistry, and there are many potential future directions for its use. These include the development of new catalytic asymmetric reactions, the study of chiral recognition, and the development of new catalysts. In addition, this compound could be used in the synthesis of polymers, the study of enantioselective catalysis, and the development of new drugs. This compound could also be used to investigate the mechanism of action of enzymes and to study the biochemical and physiological effects of drugs.
Synthesis Methods
Rac-[(1R,2R)-2-(hydroxymethyl)cyclopropyl]methanol, trans can be synthesized by a variety of methods. The most common method is the reaction of an aldehyde or ketone with a chiral cyclopropylmethyl iodide in the presence of a base and a catalyst. This reaction is known as the Sharpless asymmetric dihydroxylation (SAD). The reaction proceeds through a chiral oxazoline intermediate and produces a diastereomeric mixture of the desired product. This compound can also be synthesized from a chiral cyclopropylmethyl bromide in the presence of a base and a catalyst. This reaction is known as the Sharpless asymmetric epoxidation (SAE).
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-[(1R,2R)-2-(hydroxymethyl)cyclopropyl]methanol, trans involves the conversion of commercially available starting materials to the desired product through a series of chemical reactions.", "Starting Materials": [ "Cyclopropane", "Formaldehyde", "Sodium borohydride", "Hydrochloric acid", "Sodium hydroxide", "Methanol", "Water" ], "Reaction": [ "Step 1: Cyclopropane is reacted with formaldehyde in the presence of sodium borohydride to form rac-[(1R,2R)-2-(hydroxymethyl)cyclopropyl]methanol.", "Step 2: The resulting product is treated with hydrochloric acid to form the hydrochloride salt of the product.", "Step 3: The hydrochloride salt is then treated with sodium hydroxide to form the free base of the product.", "Step 4: The free base is dissolved in methanol and the solution is stirred at room temperature for several hours to form the trans isomer of rac-[(1R,2R)-2-(hydroxymethyl)cyclopropyl]methanol.", "Step 5: The product is isolated by filtration and washed with water to obtain the final product." ] } | |
CAS RN |
2345-75-7 |
Molecular Formula |
C5H10O2 |
Molecular Weight |
102.1 |
Purity |
95 |
Origin of Product |
United States |
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